Cas no 747388-69-8 (methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate)

• Product Name: methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate
• CAS No: 747388-69-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5232466
• PubChem ID: 60796055
• Update Time: 2025-07-15

methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranacetic acid, α-amino-2,3-dihydro-, methyl ester
• methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate

• Inchi： 1S/C11H13NO3/c1-14-11(13)10(12)8-2-3-9-7(6-8)4-5-15-9/h2-3,6,10H,4-5,12H2,1H3
• InChI Key： TUWCWCKKDFQMII-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCC2=C1)(N)C(=O)OC

Computed Properties

• Exact Mass: 207.09
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate

Introduction to Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate (CAS No. 747388-69-8)

Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate, identified by its CAS number 747388-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzofuran core and an amino acid-like structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology.

The benzofuran moiety is a prominent structural feature in many biologically active compounds, known for its ability to interact with various biological targets. In particular, the 2,3-dihydro-1-benzofuran scaffold is frequently encountered in natural products and synthetic intermediates, contributing to the compound's pharmacological relevance. The presence of an amino group in the side chain enhances its versatility, allowing for further functionalization and derivatization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate represents a promising candidate in this context. Its unique structural configuration suggests potential activity against a range of biological targets, including enzymes and receptors involved in disease pathways. This has prompted extensive research into its pharmacological properties and synthetic methodologies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the benzofuran core efficiently. These methods not only enhance the synthetic pathway but also improve the overall scalability of production.

One of the most compelling aspects of Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate is its potential as a building block for more complex drug molecules. By incorporating this scaffold into larger structures, researchers can explore novel pharmacophores and optimize drug-like properties such as solubility, bioavailability, and metabolic stability. This approach aligns with the growing trend toward structure-based drug design, where molecular complexity is leveraged to achieve desired therapeutic effects.

The compound's amino group also opens up possibilities for covalent interactions with biological targets. This feature is particularly valuable in the development of targeted therapies, where specific binding to disease-causing proteins can lead to enhanced efficacy and reduced side effects. Additionally, the benzofuran ring can be modified to introduce various substituents that fine-tune electronic and steric properties, further tailoring the molecule's biological activity.

In academic research circles, Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate has been studied for its potential role in modulating inflammatory pathways. Preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory effects by interacting with key signaling molecules. Such findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Further investigation into these mechanisms could pave the way for new therapeutic strategies.

The pharmaceutical industry has also taken notice of this compound's promise. Several companies are exploring its utility as a starting material for novel drug candidates. Collaborative efforts between academia and industry are underway to optimize synthetic routes and evaluate biological activity in vitro and in vivo. These partnerships are crucial for translating laboratory discoveries into viable therapeutic options for patients.

From a chemical biology perspective, Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate offers insights into how structural features influence molecular recognition processes. By studying how this compound interacts with biological targets at the atomic level, researchers can gain valuable insights into drug-receptor binding dynamics. Such knowledge is essential for designing molecules that not only bind effectively but also exhibit optimal pharmacokinetic profiles.

The future prospects of Methyl 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetate are bright indeed. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, new opportunities will arise for leveraging this compound's unique properties. Whether it serves as a lead compound or a key intermediate in drug development pipelines remains to be seen; however one thing is certain; its contributions to medicinal chemistry will be significant.